4-(2-Chloro-7-vinylthieno[3,2-d]pyrimidin-4-yl)morpholine

• Molecular Formula: C12H12ClN3OS
• Molecular Weight: 281.76 g/mol
• IUPAC Name: 4-(2-chloro-7-ethenylthieno[3,2-d]pyrimidin-4-yl)morpholine
• InChI: InChI=1S/C12H12ClN3OS/c1-2-8-7-18-10-9(8)14-12(13)15-11(10)16-3-5-17-6-4-16/h2,7H,1,3-6H2
• InChI Key: VCVDXCOLWRYEOG-UHFFFAOYSA-N
• Canonical SMILES: C=CC1=CSC2=C1N=C(N=C2N3CCOCC3)Cl

Description

4-(2-Chloro-7-vinylthieno[3,2-d]pyrimidin-4-yl)morpholine is a useful research compound. Its molecular formula is C12H12ClN3OS and its molecular weight is 281.76 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-(7-bromo-2-chlorothieno[3,2-d]pyrimidin-4-yl)morpholine (3.55 g, 10.6 mmol), (2-Ethenyl)tri-n-butyltin (3.41 mL, 11.7 mmol), Pd(PPh3)4 (613 mg, 0.53 mmol), and 1,4-Dioxane (30 mL, 400 mmol) were combined in a sealed tube and heated at 100° C. 19.5 h. Complete reaction was confirmed by LCMS. Concentrated in vacuo and purified by silica gel chromatography (0 to 50% ethyl acetate/heptanes) on the CombiFlash® Rf system and concentrated in vacuo to give 4-(2-chloro-7-vinylthieno[3,2-d]pyrimidin-4-yl)morpholine (1.18 g, 39.5% yield)